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Compound of Interest

Compound Name: L-165041

Cat. No.: B1673701 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information, troubleshooting guides, and frequently asked

questions regarding the confirmation of Peroxisome Proliferator-Activated Receptor Delta

(PPARδ) activation by the compound L-165,041.

Frequently Asked Questions (FAQs)
Q1: What is L-165,041 and how does it relate to PPARδ?

L-165,041 is a potent and selective agonist for PPARδ, a ligand-activated transcription factor

that plays a crucial role in lipid and glucose metabolism.[1][2][3] It binds to PPARδ, initiating a

cascade of molecular events that lead to the regulation of target gene expression.

Q2: How can I confirm that L-165,041 is activating PPARδ in my experimental setup?

Activation of PPARδ by L-165,041 can be confirmed through a series of in vitro and cell-based

assays. The most common methods include:

Reporter Gene Assays: To measure the transcriptional activation of PPARδ.

Binding Assays: To determine the direct interaction and affinity of L-165,041 for the PPARδ

receptor.

Gene Expression Analysis (qPCR or Western Blot): To quantify the upregulation of known

PPARδ target genes.
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Q3: What are the known binding affinities and effective concentrations of L-165,041 for

PPARδ?

L-165,041 exhibits high affinity and selectivity for PPARδ. The reported binding affinity (Ki) is

approximately 6 nM.[1][2][4] In cell-based reporter assays, the half-maximal effective

concentration (EC50) for human PPARδ transactivation is in the nanomolar range.[4]

Quantitative Data Summary
The following tables summarize the key quantitative data for L-165,041's interaction with PPAR

subtypes.

Table 1: Binding Affinity of L-165,041

Receptor Ki (nM) Selectivity vs. PPARδ

PPARδ 6 -

PPARγ ~730 >100-fold

PPARα - >100-fold[2][5]

Table 2: Functional Potency (EC50) of L-165,041 in Reporter Assays

Cell Line PPAR Subtype EC50 (µM)

COS-7 Human PPARδ 0.039

HepG2 Human PPARβ/δ 0.65

COS-7 Human PPARγ 0.977

Experimental Protocols & Troubleshooting
PPARδ Reporter Gene Assay
This assay measures the ability of L-165,041 to activate a reporter gene (e.g., luciferase) under

the control of a PPAR response element (PPRE).
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Diagram: Reporter Gene Assay Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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